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Compound of Interest
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Cat. No.: B1261833

Theoretical Framework: The Nuclear Shell Model

The spin and parity of a nuclear state are fundamental quantum mechanical properties that are
critical to understanding nuclear structure and decay processes. The primary theoretical
framework for predicting these properties is the nuclear shell model[1][2][3]. Analogous to the
electron shell model in atomic physics, the nuclear shell model describes nucleons (protons
and neutrons) occupying quantized energy levels, or shells.

Nuclei with specific numbers of protons or neutrons, known as "magic numbers" (2, 8, 20, 28,
50, 82, 126), exhibit exceptional stability due to filled nuclear shells[1][3]. For nuclei with an odd
mass number (odd-A nuclei), such as 27Po, the spin and parity of the ground state are
determined by the properties of the last unpaired nucleon[4][5].

Shell Model Prediction for Polonium-217

Polonium-217 has 84 protons (an even number) and 133 neutrons (an odd number). The 84
protons form a closed-shell configuration, meaning their net contribution to the total angular
momentum is zero, and their combined parity is positive[5]. Therefore, the spin and parity of the
217Po ground state are determined solely by the 133rd neutron.

The neutron magic number preceding N=133 is 126. The 133rd neutron, therefore, occupies an
orbital in the next available shell. The available single-particle orbitals above the N=126 shell
closure are, in approximate order of increasing energy: 2go/2, 1li11/2, 1j1s/2, 3ds/2, etc.[4].
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According to the shell model, the unpaired 133rd neutron will occupy the lowest energy
available orbital, which is the 2go/2 orbital.

e Spin (J): The total angular momentum (spin) of the nucleon in this orbital is j = 9/2.

o Parity (m): The parity is determined by the orbital angular momentum quantum number (l) of
the nucleon, according to the relation 1t = (-1)". For a 'g' orbital, I=4. Therefore, the parity is 1t
= (-1)* = +1 (positive).

Thus, the nuclear shell model predicts a ground state spin and parity of 9/2* for Polonium-217.
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Figure 1: Shell model diagram for the 133rd neutron in 217Po.
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Experimental Determination

The spin and parity of the 22’Po ground state have been determined experimentally through
decay spectroscopy. 217Po is a short-lived isotope and is typically produced via the decay of
parent nuclei. The primary production pathways are the alpha (a) decay of Radon-221 (%?*Rn)
and the beta-minus (3~) decay of Bismuth-217 (27Bi)[6][7][8][9].

Decay Pathways to Polonium-217

o Alpha Decay of 2'Rn: The decay of 2'Rn (T1/2 = 25 min) populates excited states and the
ground state of 217Po[6][7]. Studying the energies and angular correlations of the emitted
alpha particles and subsequent gamma rays (a-y coincidence spectroscopy) provides
information on the energy levels and their quantum properties in the daughter nucleus, 27Po.

o Beta Decay of 27Bi: The newly discovered isotope 217Bi (T1/2 = 98.5 s) decays via 3~
emission to states in 217Po[7][10]. Analysis of the beta spectrum and coincident gamma rays
allows for the construction of a level scheme for 217Po and the assignment of spin and parity
based on decay selection rules.
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Figure 2: Primary decay pathways populating the 217Po ground state.

Analysis of 27Po Alpha Decay

Further evidence for the ground state spin and parity comes from the alpha decay of 27Po itself
to the ground state of Lead-213 (2:3Pb). The alpha decay hindrance factor (HF) for this
transition was found to be approximately 1.3[6]. A hindrance factor close to unity indicates that
the initial and final nuclear states have very similar configurations (an unhindered or "favored"
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transition). This strongly suggests that the unpaired neutron in 27Po (in a go/2) orbital is
transferred to the same orbital in 2:3Pb, implying a go/2 — go/2 transition[6]. This provides strong
experimental support for the 9/2+ assignment for the 21’Po ground state.

Summary of Quantitative Data

The nuclear properties of the Polonium-217 ground state, as determined from various
experimental measurements and supported by theoretical calculations, are summarized below.

Property Value Method/Basis Reference(s)

Experimental (Decay

Spin (J 9/2 11
pin (J) Studies) ]
) N Experimental (Decay
Parity (11) + (Positive) ) [11]
Studies)

Jn 9/2+ Shell Model Prediction  [6][12]

Half-life (T1/2) 1.53(5) s Experimental [719]
a (~100%), B~ .

Decay Modes Experimental [9]
(~0.001%)

) 221Rn (o decay), 21/Bi )
Parent Nuclides Experimental [9]

(B~ decay)

Detailed Experimental Protocol: Alpha-Gamma
Coincidence Spectroscopy

A key technique for determining the level structure, and thus the ground state properties, of a
nucleus like 217Po is coincidence spectroscopy. This method involves the simultaneous
detection of two or more types of radiation emitted during a decay sequence.

Obijective: To establish the energy level scheme of 217Po by measuring the energies of alpha
particles from 221Rn decay and the coincident gamma rays emitted from the de-excitation of

217po,

Methodology:
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e Source Production: A source of 21Rn is produced, often as a recoil product from the decay of
a heavier parent in a long decay chain (e.g., from a Thorium source). The 2'Rn atoms are
collected on a foil placed in front of a detector setup.

o Detector Setup: A typical setup consists of:

o An alpha particle detector (e.g., a Passivated Implanted Planar Silicon - PIPS detector)
positioned close to the source foil to detect the alpha particles from the decay of 22'Rn.
This detector provides precise energy information for the alpha patrticles.

o A gamma-ray detector (e.g., a High-Purity Germanium - HPGe detector) placed at a
specific angle relative to the alpha detector. This detector measures the energy of the
gamma rays emitted as the excited 21’Po nucleus decays to its ground state.

o Coincidence Electronics: The signals from both detectors are processed by fast timing
electronics. A coincidence unit is used to record events only when an alpha particle and a
gamma ray are detected within a very short time window (nanoseconds). This ensures that
the detected gamma ray is directly associated with the specific alpha decay event.

o Data Acquisition: For each coincidence event, the energies of both the alpha particle (Ea)
and the gamma ray (Ey) are recorded. This creates a two-dimensional spectrum (Ea vs. Ey).

e Analysis:

o By gating on a specific alpha peak (corresponding to decay to a particular excited state in
217PQ), one can obtain a clean spectrum of the gamma rays that de-excite that state.

o The energy of an excited state (E*) is determined by the difference in the Q-value of the
decay and the kinetic energy of the alpha particle that populates it.

o The analysis of gamma-ray energies and intensities, combined with angular correlation
measurements (by using multiple gamma detectors at different angles), allows for the
determination of the spin and parity of the nuclear levels based on the multipolarity of the
gamma transitions.
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Experimental Workflow: a-y Coincidence Spectroscopy
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Figure 3: Workflow for a-y coincidence spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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